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Compound of Interest

Compound Name: Potassium manganate

Cat. No.: B078382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of potassium manganate, focusing on its

chemical formula, the oxidation state of manganese, its physicochemical properties, and

established experimental protocols for its synthesis.

Core Chemical Identity
Potassium manganate is an inorganic compound with the chemical formula K₂MnO₄.[1][2][3]

It consists of two potassium (K⁺) cations and one manganate (MnO₄²⁻) anion.[1][2] In this

compound, the manganese atom exists in the +6 oxidation state.[2] This is determined by

considering that each of the four oxygen atoms has an oxidation state of -2, and each of the

two potassium atoms has an oxidation state of +1. To maintain a neutral overall charge for the

compound, the manganese atom must have an oxidation state of +6.[4][5]

Potassium manganate is a notable intermediate in the industrial synthesis of potassium

permanganate (KMnO₄).[1] It presents as a distinctive green-colored salt.[1]

Physicochemical Properties
The key quantitative and qualitative properties of potassium manganate are summarized

below.
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Property Value/Description Source(s)

Chemical Formula K₂MnO₄ [1][2][3][6][7]

Molecular Weight 197.13 g/mol [6]

Appearance
Green or dark bluish-green

crystalline solid
[1][3][6]

Oxidation State of Mn +6 [2]

Melting Point 190 °C (decomposes) [6]

Solubility

Soluble in water and alkaline

solutions.[2][3][6] Decomposes

in neutral or acidic water.[2][3]

Crystal Structure
Isostructural with potassium

sulfate (K₂SO₄)
[1]

Magnetic Properties Paramagnetic [1]

Chemical Relationships and Reactions
The chemical behavior of potassium manganate is dominated by its intermediate oxidation

state, allowing it to act as both an oxidizing and a reducing agent, though it is most known as a

precursor to the stronger oxidant, potassium permanganate.
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Caption: Oxidation state relationships between key manganese compounds.

A critical reaction of potassium manganate is its disproportionation in neutral or acidic

solutions. In this reaction, the manganese (+6) is simultaneously oxidized to manganese (+7)

and reduced to manganese (+4).
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3K₂MnO₄ + 2H₂O → 2KMnO₄ + MnO₂ + 4KOH[3]
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Caption: Disproportionation of potassium manganate in water.

Experimental Protocols: Synthesis of Potassium
Manganate
Several methods exist for the synthesis of potassium manganate, ranging from large-scale

industrial processes to common laboratory procedures.

Protocol 1: Industrial Synthesis via Oxidative Fusion
This method is the primary industrial route for producing potassium manganate as a

precursor to potassium permanganate.[1]

Reactants: Manganese dioxide (MnO₂), potassium hydroxide (KOH), and an oxidizing agent

such as oxygen (O₂) or potassium nitrate (KNO₃).[1][3]

Procedure: a. Finely ground manganese dioxide ore is mixed with a concentrated solution of

potassium hydroxide.[8] b. The mixture is heated (fused) in the presence of air (O₂) or
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another oxidizing agent like KNO₃.[1][3] c. The fusion process results in a green-colored melt

containing potassium manganate.[1]

Chemical Equations:

With oxygen: 2MnO₂ + 4KOH + O₂ → 2K₂MnO₄ + 2H₂O[1]

With potassium nitrate: MnO₂ + 2KOH + KNO₃ → K₂MnO₄ + KNO₂ + H₂O[1]

Protocol 2: Laboratory Synthesis from Potassium
Permanganate and KOH
This is a common laboratory method that produces crystalline potassium manganate.[1][3][9]

Reactants: Potassium permanganate (KMnO₄) and a concentrated solution of potassium

hydroxide (KOH).[1][9]

Procedure: a. Prepare a concentrated solution of KOH in water (e.g., 10 g KOH in 10 ml

water).[9] b. Add powdered potassium permanganate (e.g., 10 g) to the KOH solution in an

evaporating dish.[9] c. Cautiously heat the mixture, stirring constantly, and maintain a

temperature between 120-140°C.[9] d. Continue heating for 10-15 minutes until the purple

color of permanganate has completely changed to the deep green of manganate.[9] e. Cool

the mixture thoroughly in an ice-salt bath.[9] f. The solid green crystals of potassium
manganate can be filtered, drained, and dried in a vacuum desiccator over a solid alkali.[9]

Chemical Equation: 4KMnO₄ + 4KOH → 4K₂MnO₄ + O₂ + 2H₂O[1][3]

Protocol 3: Laboratory Synthesis via Thermal
Decomposition
A straightforward method for producing potassium manganate, though the product is

contaminated with manganese dioxide.[1]

Reactant: Pure potassium permanganate (KMnO₄) crystals or powder.

Procedure: a. Heat the potassium permanganate crystals in a suitable vessel. b. The

permanganate will decompose upon heating. c. The resulting solid is a mixture of potassium
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manganate and manganese dioxide. The potassium manganate can be separated by

dissolving it in a suitable solvent, as MnO₂ is insoluble.[1]

Chemical Equation: 2KMnO₄(s) → K₂MnO₄(s) + MnO₂(s) + O₂(g)[1]
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Caption: Overview of primary synthesis routes for potassium manganate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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